RSV604 (R enantiomer)

• IUPAC Name: 1-(2-fluorophenyl)-3-[(3R)-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepin-3-yl]urea
• InChI: InChI=1S/C22H17FN4O2/c23-16-11-5-7-13-18(16)25-22(29)27-20-21(28)24-17-12-6-4-10-15(17)19(26-20)14-8-2-1-3-9-14/h1-13,20H,(H,24,28)(H2,25,27,29)/t20-/m0/s1
• InChI Key: MTPVBMVUENFFLL-FQEVSTJZSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(C(=O)NC3=CC=CC=C32)NC(=O)NC4=CC=CC=C4F
• Isomeric SMILES: C1=CC=C(C=C1)C2=N[C@H](C(=O)NC3=CC=CC=C32)NC(=O)NC4=CC=CC=C4F
• Molecular Formula: C22H17FN4O2
• Molecular Weight: 388.4 g/mol

Description

RSV604 (R enantiomer) is a potent inhibitor of respiratory syncytial virus replication. Respiratory syncytial virus is a significant cause of lower respiratory tract infections, particularly in infants, young children, and high-risk populations such as the elderly and immunocompromised individuals . RSV604 is a benzodiazepine derivative that has shown submicromolar activity against various clinical isolates of respiratory syncytial virus .

Scientific Research Applications

RSV604 (R enantiomer) has several scientific research applications:

Chemistry: Used as a model compound to study the synthesis and reactivity of benzodiazepine derivatives.

Biology: Investigated for its effects on respiratory syncytial virus replication and its potential as an antiviral agent.

Medicine: Explored for its therapeutic potential in treating respiratory syncytial virus infections, particularly in high-risk populations.

Industry: Utilized in the development of antiviral drugs and as a reference compound in pharmaceutical research.

Mechanism of Action

RSV604 (R enantiomer) inhibits the replication of RSV by binding directly to the N protein of the virus. This binding is not affected by RSV604 resistance mutations in the N protein. RSV604 has two different mechanisms of action in HeLa cells, inhibiting both RSV RNA synthesis and the infectivity of the released virus.

Safety and Hazards

RSV604 (R enantiomer) is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. Handling should only be performed by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of RSV604 (R enantiomer) involves several steps, starting with the preparation of the benzodiazepine core. The key steps include:

Formation of the benzodiazepine core: This is typically achieved through a cyclization reaction involving an appropriate precursor.

Introduction of the fluorophenyl group: This step involves the substitution of a hydrogen atom with a fluorophenyl group using a suitable reagent.

Formation of the urea linkage: This involves the reaction of the intermediate with an isocyanate to form the final urea linkage.

Industrial Production Methods

Industrial production of RSV604 (R enantiomer) follows similar synthetic routes but is optimized for large-scale production. This includes the use of high-yield reactions, efficient purification methods, and stringent quality control measures to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

RSV604 (R enantiomer) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the compound, potentially altering its activity.

Substitution: The fluorophenyl group can be substituted with other functional groups to create analogs with different properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Various reagents, including halogenating agents and nucleophiles, are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of RSV604 (R enantiomer), each with potentially different biological activities .

Comparison with Similar Compounds

RSV604 (R enantiomer) is unique among respiratory syncytial virus inhibitors due to its specific mechanism of action and high potency. Similar compounds include:

Ribavirin: A broad-spectrum antiviral with limited efficacy and significant toxicity.

Palivizumab: A monoclonal antibody used for prophylaxis but not treatment of respiratory syncytial virus infections.

Fusion inhibitors: Compounds that prevent the fusion of the virus with host cells but do not target the nucleocapsid protein

RSV604 (R enantiomer) stands out due to its direct inhibition of the nucleocapsid protein, offering a novel approach to treating respiratory syncytial virus infections .